Cas no 1384264-61-2 (1-(1-benzylcyclobutyl)methanamine hydrochloride)

• Product Name: 1-(1-benzylcyclobutyl)methanamine hydrochloride
• CAS No: 1384264-61-2
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD22369985
• CID: 4595756
• PubChem ID: 71742094
• Update Time: 2025-08-02

1-(1-benzylcyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-BENZYLCYCLOBUTYL)METHANAMINE HCL
• (1-benzylcyclobutyl)methanamine hydrochloride
• 1-(1-benzylcyclobutyl)methanamine hydrochloride

• MDL： MFCD22369985
• Inchi： 1S/C12H17N.ClH/c13-10-12(7-4-8-12)9-11-5-2-1-3-6-11;/h1-3,5-6H,4,7-10,13H2;1H
• InChI Key： UYKNLZKPZCUNPA-UHFFFAOYSA-N
• SMILES： C(C1(CC2=CC=CC=C2)CCC1)N.[H]Cl

1-(1-benzylcyclobutyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-benzylcyclobutyl)methanamine hydrochloride

Comprehensive Overview of 1-(1-Benzylcyclobutyl)methanamine Hydrochloride (CAS No. 1384264-61-2): Properties, Applications, and Research Insights

1-(1-Benzylcyclobutyl)methanamine hydrochloride (CAS No. 1384264-61-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a benzyl-substituted cyclobutane core with a primary amine hydrochloride functional group, offering versatile reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in designing CNS-targeting molecules and small-molecule modulators.

The compound's cyclobutyl ring introduces significant steric constraints, which can influence binding affinity and metabolic stability in drug candidates—a hot topic in medicinal chemistry optimization. Recent literature highlights its utility in developing novel therapeutic agents, with particular interest in neurological disorders and receptor-specific interactions. The hydrochloride salt form enhances solubility, addressing a common challenge in bioavailability optimization, a frequent search term among pharmaceutical researchers.

Synthetic protocols for CAS 1384264-61-2 typically involve multistep organic synthesis starting from cyclobutanone derivatives, with key steps including reductive amination and salt formation. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry confirms its high purity (>98%), meeting standards for preclinical research. These quality control aspects align with trending searches about compound characterization techniques and pharmaceutical intermediates.

Beyond pharmaceutical applications, 1-(1-benzylcyclobutyl)methanamine HCl shows promise in material science as a precursor for functionalized polymers. Its rigid structure may contribute to thermal stability enhancement in specialty materials—an area receiving growing attention in advanced material design forums. Researchers are also investigating its potential in catalysis and chiral auxiliary applications.

Storage and handling recommendations for this compound emphasize moisture-sensitive properties, requiring anhydrous conditions and temperature-controlled environments—topics frequently queried in chemical storage best practices. Proper material safety data should always be consulted, reflecting the scientific community's heightened focus on laboratory safety protocols.

Emerging research directions include exploring structure-activity relationships (SAR) of derivatives and investigating metabolic pathways—subjects generating substantial interest in ADME studies. The compound's logP value and hydrogen bonding capacity make it particularly relevant to discussions about blood-brain barrier penetration, a trending topic in neuropharmacology circles.

For synthetic chemists, the scalability of production methods for 1384264-61-2 remains an active area of investigation, with recent patents focusing on green chemistry approaches and atom-economical routes. These developments respond to industry demands for sustainable synthesis, a dominant theme in current process chemistry literature.

In analytical applications, this compound serves as a valuable reference standard for method development, particularly in chiral separation techniques. Its well-defined spectroscopic fingerprints support its use in analytical method validation—a critical requirement in pharmaceutical quality control systems.

The scientific community continues to explore new derivatives of 1-(1-benzylcyclobutyl)methanamine, with particular interest in fluorinated analogs and heterocyclic hybrids. These modifications aim to optimize pharmacokinetic profiles while maintaining the core structural advantages—a strategy frequently discussed in lead compound optimization webinars and publications.

As research progresses, CAS 1384264-61-2 exemplifies how structural complexity can be strategically employed in rational drug design. Its balanced combination of lipophilicity and polar surface area makes it a compelling case study in molecular property optimization—subjects generating numerous scholarly citations and online discussions among computational chemists and drug discovery professionals.